BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
EINECS 286-347-0

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 286-347-0

Cat. No.: B15183581

Substance Identification: 4-hydroxy-8-[(4-sulphobenzoyl)amino]naphthalene-2-sulphonic acid,
compound with pyridine (1:2) EINECS Number: 286-347-0 CAS Number: 85222-95-3
Molecular Formula: C27H23N30sS2

Introduction

This technical guide provides a comprehensive overview of the core physicochemical
properties relevant to the research and development of the compound identified by EINECS
number 286-347-0. While specific experimental data for this particular substance is not publicly
available, this document outlines the standard methodologies and experimental protocols that
are critical for its characterization. The following sections detail the essential physicochemical
parameters, the internationally recognized testing protocols for their determination, and a
logical workflow for the comprehensive analysis of this, or similar, chemical entities. This guide
is intended for researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties and Standard
Experimental Protocols

The characterization of a substance's physicochemical properties is a fundamental step in the
drug development process, influencing its formulation, delivery, and pharmacokinetic profile.
The following table summarizes key properties and references the standard OECD
(Organisation for Economic Co-operation and Development) guidelines for their experimental
determination.[1][2][3][4]
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Physicochemical Property

Relevance in Drug
Development

Standard Experimental
Protocol (OECD Guideline)

Melting Point/Melting Range

Influences purity, stability, and
formulation choices. A sharp
melting point is indicative of a

pure substance.

OECD 102: Melting
Point/Melting Range.

Boiling Point

Important for purification
(distillation) and understanding
the physical state at different

temperatures.

OECD 103: Boiling Point.

Water Solubility

A critical factor for drug
absorption and distribution in
the body. Affects bioavailability.

OECD 105: Water Solubility.

Partition Coefficient (n-

octanol/water)

Indicates the lipophilicity of a
compound, which is crucial for
predicting its absorption,
distribution, metabolism, and

excretion (ADME) properties.

OECD 117: Partition
Coefficient (n-octanol/water),
HPLC Method.

Dissociation Constant (pKa)

Determines the extent of
ionization of a compound at a
given pH, which affects its
solubility, absorption, and
interaction with biological

targets.

OECD 112: Dissociation
Constants in Water (Titration
Method - Spectrophotometric
Method - Conductometric
Method).

Vapour Pressure

Relevant for assessing the
potential for inhalation
exposure and for
understanding the compound's

physical behavior.

OECD 104: Vapour Pressure.

Detailed Experimental Protocols
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The following are detailed descriptions of the standard methodologies for determining the key
physicochemical properties outlined above, based on the OECD Guidelines for the Testing of
Chemicals.[1][2][3][4]

Melting Point/Melting Range (OECD 102)

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure substance, this transition occurs at a single temperature (melting point),
while an impure substance will melt over a range of temperatures (melting range).

Methodology:

o Capillary Method: A small amount of the finely powdered substance is packed into a capillary
tube. The tube is then placed in a heated bath or a metal block apparatus with a controlled
heating rate. The temperature at which the substance begins to melt and the temperature at
which it is completely molten are recorded.

e Hot Stage Apparatus: A thin layer of the substance is placed on a heated stage under a
microscope. The temperature is gradually increased, and the melting process is observed
visually.

 Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These
thermoanalytical techniques measure the difference in heat flow (DSC) or temperature (DTA)
between the sample and a reference as a function of temperature. The melting point is
determined from the peak of the endothermic transition.

Boiling Point (OECD 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

o Ebulliometer Method: This method involves measuring the boiling point directly by heating
the liquid in a specialized apparatus called an ebulliometer, which is equipped with a
sensitive thermometer and a reflux condenser.
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Dynamic Method: The vapor pressure of the substance is measured at various temperatures.
The boiling point is the temperature at which the vapor pressure equals the atmospheric
pressure.

Distillation Method: For mixtures, the boiling range is determined by distillation. The
temperature is recorded as a function of the volume of distillate collected.

Siwoloboff Method: A small amount of the substance is heated in a sample tube attached to
a thermometer. An inverted, sealed capillary tube is placed in the sample tube. The boiling
point is the temperature at which a continuous stream of bubbles emerges from the capillary.

Water Solubility (OECD 105)

Water solubility is the maximum concentration of a substance that can dissolve in water at a
given temperature.

Methodology:

Flask Method: An excess amount of the solid or liquid substance is added to a known
volume of water in a flask. The mixture is agitated at a constant temperature for a sufficient
period to reach equilibrium. The concentration of the substance in the aqueous phase is then
determined by a suitable analytical method (e.g., chromatography, spectroscopy).

Column Elution Method: A column is packed with an inert support material coated with the
test substance. Water is passed through the column at a slow, constant rate. The
concentration of the substance in the eluate is monitored until it reaches a plateau, which
represents the saturation solubility.

Partition Coefficient (n-octanol/water) (OECD 117)

The partition coefficient (log P) is a measure of the ratio of the concentration of a compound in
a mixture of two immiscible phases at equilibrium, in this case, n-octanol and water.

Methodology:

o Shake Flask Method: A known amount of the substance is dissolved in a mixture of n-octanol
and water. The mixture is shaken until equilibrium is reached. The two phases are then
separated, and the concentration of the substance in each phase is determined. The partition
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coefficient is calculated as the ratio of the concentration in n-octanol to the concentration in
water.

o HPLC Method: This is a more rapid method where the retention time of the substance on a
reversed-phase high-performance liquid chromatography (HPLC) column is measured. The
retention time is correlated with the known log P values of a series of standard compounds to
determine the log P of the test substance.

Dissociation Constant (pKa) (OECD 112)

The dissociation constant (pKa) is a measure of the strength of an acid in solution. It is the pH
at which the acid is 50% dissociated.

Methodology:

« Titration Method: A solution of the substance is titrated with a standard solution of an acid or
a base. The pH of the solution is monitored throughout the titration. The pKa is determined
from the midpoint of the titration curve.

o Spectrophotometric Method: This method is suitable for compounds that exhibit a change in
their UV-Visible absorption spectrum upon ionization. The absorbance of the substance is
measured at different pH values, and the pKa is determined from the inflection point of the
absorbance versus pH curve.

o Conductometric Method: The electrical conductivity of a solution of the substance is
measured as a function of its concentration. This method is applicable to ionic compounds
and allows for the determination of the dissociation constant.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a new chemical entity like EINECS 286-347-0.
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Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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